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Compound of Interest

Compound Name: 3-Fluorobenzylamine

Cat. No.: B089504

Essential Guide to Handling 3-
Fluorobenzylamine

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the
handling of 3-Fluorobenzylamine. It includes detailed operational and disposal plans to
ensure the safety of laboratory personnel and compliance with regulations.

Chemical Properties and Hazards

3-Fluorobenzylamine is a combustible, corrosive liquid that can cause severe skin burns and
eye damage.[1][2] It is imperative to handle this chemical with appropriate personal protective
equipment in a controlled laboratory environment.

Table 1: Physical and Chemical Properties of 3-Fluorobenzylamine
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Property

Value

Molecular Formula

C7HeFN

Molecular Weight 125.14 g/mol [2][3]

Appearance Colorless to light yellow liquid
Density 1.097 g/mL at 25 °C[4]

Boiling Point 82 °C at 16 mmHg

Flash Point 71 °C (159.8 °F) - closed cup[4][5]

Refractive Index

n20/D 1.514[4]

Table 2: GHS Hazard Classification

Hazard Class

Category

Flammable Liquids

Category 4

Skin Corrosion/Irritation

Category 1BJ[3][4][5]

Serious Eye Damage/Eye lIrritation

Category 1

Specific Target Organ Toxicity (Single Exposure)

Category 3 (Respiratory irritation)[1]

Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory when handling 3-Fluorobenzylamine. The

following equipment should be used:

e Eye and Face Protection: Chemical splash goggles that meet ANSI Z.87.1 standards are

required.[6] For operations with a significant splash hazard, a face shield must be worn in

addition to goggles.[6][7]

¢ Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., butyl rubber or nitrile) must be worn.[6][7] Inspect
gloves for any signs of degradation before use.
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o Lab Coat: A flame-resistant lab coat is required.

o Apron: A chemical-resistant apron should be worn over the lab coat.[7]

» Respiratory Protection: All handling of 3-Fluorobenzylamine must be conducted in a
certified chemical fume hood to minimize inhalation exposure.[7][8] If exposure limits are
exceeded, a NIOSH/MSHA approved respirator with an appropriate filter (e.g., type ABEK
(EN14387)) should be used.[9][10]

o Footwear: Closed-toe shoes are mandatory in the laboratory.[6]
Operational Plan: Handling and Storage
3.1. Handling Protocol

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.[10] All personnel must be trained on the specific hazards and handling
procedures for 3-Fluorobenzylamine.[8]

o Work Area: All work with 3-Fluorobenzylamine must be performed inside a properly
functioning chemical fume hood.[7][8]

» Dispensing: When transferring or dispensing the chemical, do so slowly and carefully to
avoid splashing.

e Mixing with Water: If dilution is necessary, always add the acid (3-Fluorobenzylamine,
which is basic but handled with similar precautions to corrosive acids in this context) to water
slowly, never the other way around, to prevent a violent exothermic reaction.[7][8]

o Heating: Keep away from open flames, hot surfaces, and sources of ignition as it is a
combustible liquid.[11]

3.2. Storage Plan
» Container: Store in a tightly closed, properly labeled container.[11]

o Location: Keep in a cool, dry, and well-ventilated area designated for corrosive materials.[11]
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e Segregation: Store 3-Fluorobenzylamine separately from incompatible materials such as
strong oxidizing agents and strong acids.[11]

e Level: Never store corrosive liquids above eye level.[6]

Emergency Procedures: Spill and Exposure
4.1. Spill Response

o Evacuate: Immediately evacuate all non-essential personnel from the spill area.
e Ventilate: Ensure the area is well-ventilated, keeping fume hoods operational.

o Contain: For liquid spills, create a dike around the spill using an inert absorbent material like
vermiculite or sand.[12] Do not use combustible materials like sawdust.[13]

o Neutralize: For small spills, cautiously neutralize with a suitable agent for amines.
o Absorb: Absorb the neutralized spill with an inert material.

o Collect: Carefully collect the absorbed material into a designated, labeled hazardous waste
container.

o Decontaminate: Clean the spill area with a suitable decontamination solution.
» Report: Report the spill to the laboratory supervisor and the institutional safety office.
4.2. Exposure Protocol

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes
at an eyewash station, holding the eyelids open.[14] Seek immediate medical attention.

o Skin Contact: Immediately remove contaminated clothing and wash the affected skin with
plenty of soap and water for at least 15 minutes.[14] Seek medical attention.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, begin artificial respiration. Seek immediate medical attention.
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 Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

Disposal Plan

As a halogenated organic compound, 3-Fluorobenzylamine waste must be disposed of as
hazardous waste.

5.1. Waste Segregation

Halogenated Waste Stream: Dispose of 3-Fluorobenzylamine and any materials
contaminated with it in a designated, clearly labeled "Halogenated Organic Waste" container.
[3][15]

Avoid Mixing: Do not mix halogenated waste with non-halogenated organic waste, as this
significantly increases disposal costs and complexity.[16][17] Do not mix with aqueous
waste, strong acids, or bases in the same container.[17]

5.2. Disposal Procedure

Container: Use a designated, leak-proof, and compatible waste container with a screw-top
cap.[3][16]

Labeling: Label the waste container with "Hazardous Waste," the full chemical name "3-
Fluorobenzylamine," and any other components of the waste mixture.[3]

Storage: Store the waste container in a designated satellite accumulation area, away from
incompatible materials.

Pickup: Arrange for hazardous waste pickup through your institution's Environmental Health
and Safety (EHS) department. Do not dispose of 3-Fluorobenzylamine down the drain.[17]

Diagram 1: Workflow for Handling 3-Fluorobenzylamine
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Preparation
- Review SDS
- Verify fume hood function
- Check emergency equipment

;

Don Personal Protective Equipment (PPE)
- Goggles & Face Shield
- Resistant Gloves
- Lab Coat & Apron

:

Chemical Handling -
(Inside Chemical Fume Hood)

Post-use Far subsequent use

Storage
- Tightly sealed container
- Cool, dry, ventilated area
- Segregate from incompatibles

Personnel Exposure

Waste gerjeration

Spill Response Protocol
- Evacuate & Ventilate
- Contain & Absorb
- Decontaminate

y

First Aid & Medical Attention
- Use eyewash/shower
- Remove contaminated clothing
- Seek immediate medical help

v

Waste Disposal
- Segregate as Halogenated Waste
- Labeled, sealed container
- EHS pickup

End of Process

Workflow for Handling 3-Fluorobenzylamine

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 3-Fluorobenzylamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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